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Compound of Interest

Compound Name: AZD2389

Cat. No.: B15606120

For researchers, scientists, and drug development professionals, this guide provides crucial
safety protocols and operational plans for the handling and disposal of AZD2389, a potent,
orally active inhibitor of Fibroblast Activation Protein (FAP).

As AZD2389 is a novel compound under clinical investigation, a specific, publicly available

Safety Data Sheet (SDS) is not readily accessible. The following guidance is based on best
practices for handling potent, powdered research compounds and information gleaned from
product data sheets and SDSs of similar chemicals.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling AZD2389, especially in its powdered form, a comprehensive approach to safety
is paramount to minimize exposure risk. The recommended personal protective equipment and
engineering controls are outlined below.
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Control Type Recommendation Rationale

. . ) To prevent inhalation of
Engineering Controls Chemical Fume Hood ] )
airborne particles.

For immediate
Safety Shower & Eyewash S
) decontamination in case of
Station )
accidental exposure.

Personal Protective Equipment
(PPE)

) Safety Glasses with Side To protect eyes from dust and
Eye Protection )
Shields or Goggles splashes.

_ Chemical-resistant Gloves _
Hand Protection o To prevent skin contact.
(e.g., Nitrile)

) To protect skin and clothing
Body Protection Laboratory Coat o
from contamination.

Use in a well-ventilated area is
crucial. For weighing or
) ) procedures that may generate To avoid inhalation of the
Respiratory Protection _
dust, a respirator may be compound.
necessary based on a risk

assessment.

Operational Plan for Handling AZD2389

A systematic approach to handling AZD2389 will ensure safety and maintain the integrity of the
compound.
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Preparation

Prepare work area in a chemical fume hood

Don appropriate PPE

Weigh AZD2389 carefully to avoid dust generation

Add solvent (e.g., DMSO) to the solid compound

Mix gently until fully dissolved

Cleanup év& Storage

(Decontaminate work surfaces)

:

(Dispose of waste according to protocoD

:

Gtore stock solutions at -20°C or -80°C]
. /

Click to download full resolution via product page
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Figure 1. A step-by-step workflow for the safe handling and preparation of AZD2389 solutions
in a laboratory setting.

Disposal Plan

Proper disposal of AZD2389 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Treat as hazardous chemical waste. Dispose of
) in a clearly labeled, sealed container in
Unused Solid AZD2389 ]
accordance with local, state, and federal

regulations.

_ _ _ Place in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, tubes) )
container.

o ) Collect in a sealed, labeled hazardous waste
Liquid Waste (e.g., unused solutions) ] )
container. Do not pour down the drain.

First Aid Measures

In the event of accidental exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Immediately wash skin with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Move to fresh air. If not breathing, give artificial
Inhalation respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person. Rinse mouth

with water. Seek medical attention.

Experimental Protocols

While specific experimental protocols will vary depending on the research application, the
preparation of stock solutions is a common procedure. Based on supplier data, here are typical
solvents and storage conditions.[1]

Stock Solution Preparation:
» Solvent: Dimethyl sulfoxide (DMSO) is a common solvent for creating stock solutions.[1]

o Storage of Stock Solutions: For short-term storage, -20°C is recommended. For long-term
storage, -80°C is preferable to maintain stability.[1]

It is imperative for researchers to consult their institution's safety guidelines and conduct a
thorough risk assessment before beginning any work with AZD2389. This proactive approach
to safety will help to ensure a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AZD2389]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606120#personal-protective-equipment-for-
handling-azd2389]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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